Cas no 7496-20-0 ((2Z)-2-(3-bromophenyl)-3-phenylprop-2-enenitrile)

• Product Name: (2Z)-2-(3-bromophenyl)-3-phenylprop-2-enenitrile
• CAS No: 7496-20-0
• MF: C₁₅H₁₀BrN
• MW: 284.150602817535
• CID: 980685
• PubChem ID: 5915329
• Update Time: 2025-04-19

(2Z)-2-(3-bromophenyl)-3-phenylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(3-bromophenyl)-3-phenylprop-2-enenitrile
• (Z)-2-(3-bromophenyl)-3-phenylprop-2-enenitrile
• 2-(3-Bromophenyl)-3-phenylacrylonitrile
• AC1NZRTV
• NSC405107
• NSC-405107
• SureCN3492729
• 7496-20-0
• 947274-07-9
• 2-(3-bromophenyl)-3-phenylprop-2-enenitrile, (Z)-
• Benzeneacetonitrile, 3-bromo-alpha-(phenylmethylene)-, (alphaZ)-
• NSC 405107
• 9867HE8USJ
• SCHEMBL3492732
• SCHEMBL3492729
• (alphaZ)-3-Bromo-alpha-(phenylmethylene)benzeneacetonitrile
• UTMZDQWDIFQAAW-NTEUORMPSA-N
• (2Z)-2-(3-Bromophenyl)-3-phenyl-2-propenenitrile
• 3-Bromo-alpha-(phenylmethylene)benzeneacetonitrile
• (Z)-2-(3-bromophenyl)-3-phenyl-prop-2-enenitrile
• (2Z)-2-(3-Bromophenyl)-3-phenylacrylonitrile

• Inchi： 1S/C15H10BrN/c16-15-8-4-7-13(10-15)14(11-17)9-12-5-2-1-3-6-12/h1-10H/b14-9+
• InChI Key： UTMZDQWDIFQAAW-NTEUORMPSA-N
• SMILES： BrC1=CC=CC(=C1)/C(/C#N)=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 282.9997
• Monoisotopic Mass: 282.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79
• LogP: 4.51328